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Compound of Interest

Compound Name: Nickel selenate

Cat. No.: B085847 Get Quote

This technical guide provides an in-depth overview of the chemical and physical properties of

nickel selenate in its anhydrous and hexahydrate forms. It is intended for researchers,

scientists, and professionals in the field of drug development and materials science who

require detailed information on this inorganic compound. This document outlines its key

characteristics, a standard synthesis protocol, and a visualization of its thermal decomposition

pathway.

Core Properties and Identification
Nickel(II) selenate (NiSeO₄) is a nickel salt of selenic acid. It is most commonly encountered in

its hydrated form, nickel selenate hexahydrate, which is a green crystalline solid.[1][2] The

anhydrous form can be obtained through the dehydration of its hydrated counterpart.

Quantitative Data Summary
The following table summarizes the key quantitative data for both the anhydrous and

hexahydrate forms of nickel selenate for easy comparison.
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Property Nickel Selenate Anhydrous
Nickel Selenate
Hexahydrate

CAS Number 15060-62-5[1][3] 10101-99-2[1][3]

Molecular Formula NiSeO₄ NiSeO₄·6H₂O

Molar Mass 201.64 g/mol [3] 309.74 g/mol

Appearance Green solid[1] Green tetragonal crystals[1][2]

Density 4.8 g/cm³[3] 2.314 g/cm³[1][3]

Crystal Structure Not specified
Tetragonal, space group

P4₁2₁2[1][2]

Solubility in Water Soluble 350 g/L at 20 °C[3]

Experimental Protocols
A standard and straightforward method for the laboratory synthesis of nickel selenate is

through the reaction of nickel(II) carbonate with selenic acid.[1][3]

Synthesis of Nickel Selenate
Objective: To synthesize nickel(II) selenate via the reaction of nickel(II) carbonate and selenic

acid.

Materials:

Nickel(II) carbonate (NiCO₃)

Selenic acid (H₂SeO₄)

Deionized water

Beakers

Stirring rod

Heating plate
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pH indicator paper

Crystallization dish

Filtration apparatus (e.g., Büchner funnel and flask)

Drying oven

Methodology:

In a well-ventilated fume hood, carefully add a stoichiometric amount of solid nickel(II)

carbonate to a solution of selenic acid in a beaker with gentle stirring. The reaction will

produce carbon dioxide gas, so the addition should be done slowly to control effervescence.

The reaction proceeds according to the following equation: NiCO₃ + H₂SeO₄ → NiSeO₄ +

H₂O + CO₂ (g)[1]

Continue stirring the mixture until the evolution of CO₂ ceases, indicating the completion of

the reaction. The resulting solution will be a clear green color.

Gently heat the solution to concentrate it and promote crystallization upon cooling.

Allow the concentrated solution to cool slowly in a crystallization dish. Green crystals of

nickel selenate hexahydrate will form.

Separate the crystals from the mother liquor by vacuum filtration.

Wash the crystals with a small amount of cold deionized water to remove any remaining

impurities.

Dry the crystals in a low-temperature oven or a desiccator to obtain the final product.

Thermal Decomposition Pathway
Nickel selenate hexahydrate undergoes a multi-step decomposition upon heating.[1][2] This

process involves dehydration followed by the breakdown of the anhydrous salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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